N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,3-dimethylbutanamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-3,3-dimethylbutanamide
• InChI: InChI=1S/C17H26N2O3S/c1-5-23(21,22)19-10-6-7-13-11-14(8-9-15(13)19)18-16(20)12-17(2,3)4/h8-9,11H,5-7,10,12H2,1-4H3,(H,18,20)
• InChI Key: CNKYTHCOJKOMBR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NC(=O)CC(C)(C)C
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,3-dimethylbutanamide, also known as N-ethyl-1,2,3,4-tetrahydroquinoline-6-carboxamide (ETQC), is a novel small molecule inhibitor of the enzyme dihydroorotate dehydrogenase (DHODH). DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, and its inhibition can lead to the inhibition of cell proliferation, apoptosis, and other cellular processes. ETQC has been studied in various cell lines and tissues, and has been found to have potential applications in cancer therapy, metabolic diseases, and other diseases.

Scientific Research Applications

ETQC has been studied in various cell lines and tissues, and has been found to have potential applications in cancer therapy, metabolic diseases, and other diseases. In particular, ETQC has been studied for its ability to inhibit the growth of tumors in vitro and in vivo. In addition, ETQC has been studied for its ability to modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins, as well as its ability to modulate the activity of enzymes involved in the biosynthesis of pyrimidines.

Mechanism of Action

ETQC has been found to inhibit DHODH by binding to the enzyme’s active site and inhibiting its activity. DHODH is a key enzyme in the de novo pyrimidine biosynthesis pathway, and its inhibition can lead to the inhibition of cell proliferation, apoptosis, and other cellular processes.
Biochemical and Physiological Effects
ETQC has been found to inhibit the growth of tumors in vitro and in vivo. In addition, ETQC has been found to modulate the activity of enzymes involved in the metabolism of carbohydrates, lipids, and proteins, as well as its ability to modulate the activity of enzymes involved in the biosynthesis of pyrimidines.

Advantages and Limitations for Lab Experiments

ETQC has several advantages for use in laboratory experiments. It is a small molecule inhibitor, making it easy to synthesize and store. In addition, it has a high affinity for DHODH, making it a potent inhibitor of the enzyme. However, there are some limitations to the use of ETQC in laboratory experiments. For example, it is not water soluble, making it difficult to dissolve in aqueous solutions. In addition, it is not stable in the presence of light, making it difficult to store for long periods of time.

Future Directions

Future research on ETQC could focus on its potential therapeutic applications. For example, further studies could be conducted to investigate the potential of ETQC as a novel anti-cancer drug. In addition, further studies could be conducted to investigate the potential of ETQC as a novel anti-metabolic drug. Finally, further studies could be conducted to investigate the potential of ETQC as a novel anti-inflammatory drug.

Synthesis Methods

ETQC can be synthesized by a three-step process. The first step involves the condensation of ethyl 2-chloro-3-methylbutanoate with 1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinoline in the presence of a base. The second step involves the hydrolysis of the resulting compound to form N-[1-(ethanesulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl]-3,3-dimethylbutanamide,3,4-tetrahydroquinoline-6-carboxamide. The third step involves the reduction of the carboxamide group with sodium borohydride to form the desired product.